Cas no 29117-56-4 (1,2-Hexanediol, (2S)-)
1,2-Hexanediol, (2S)- structure
Product Name:1,2-Hexanediol, (2S)-
CAS No:29117-56-4
MF:C6H14O2
MW:118.174162387848
CID:1438048
Update Time:2024-08-15
1,2-Hexanediol, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Hexanediol, (2S)-
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- Inchi: 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3/t6-/m0/s1
- InChI Key: FHKSXSQHXQEMOK-LURJTMIESA-N
- SMILES: C(O)[C@@H](O)CCCC
Computed Properties
- Exact Mass: 118.09942
Experimental Properties
- Density: 0.961±0.06 g/cm3(Predicted)
- Boiling Point: 223.5±0.0 °C(Predicted)
- PSA: 40.46
- pka: 14.49±0.20(Predicted)
1,2-Hexanediol, (2S)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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